Cas no 926194-68-5 (2-(3,5-Dimethylisoxazol-4-yl)methoxy-3-methylbenzoic Acid)

• Product Name: 2-(3,5-Dimethylisoxazol-4-yl)methoxy-3-methylbenzoic Acid
• CAS No: 926194-68-5
• MF: C₁₄H₁₅NO₄
• MW: 261.273204088211
• MDL: MFCD09050557
• CID: 4719944
• Update Time: 2025-10-28

2-(3,5-Dimethylisoxazol-4-yl)methoxy-3-methylbenzoic Acid Chemical and Physical Properties

Names and Identifiers

• 2-[(3,5-dimethylisoxazol-4-yl)methoxy]-3-methylbenzoic acid
• 2-(3,5-DIMETHYL-ISOXAZOL-4-YLMETHOXY)-3-METHYL-BENZOIC ACID
• 2-((3,5-Dimethylisoxazol-4-yl)methoxy)-3-methylbenzoic acid
• 2-[(3,5-dimethyl-1,2-oxazol-4-yl)methoxy]-3-methylbenzoic acid
• STK357318
• SBB047381
• BBL015869
• KM4476
• SEL10321306
• ST50575119
• 2-(3,5-Dimethylisoxazol-4-ylmethoxy)-3-methylbenzoic acid
• 2-[(d
• 2-(3,5-Dimethylisoxazol-4-yl)methoxy-3-methylbenzoic Acid

• MDL： MFCD09050557
• Inchi： 1S/C14H15NO4/c1-8-5-4-6-11(14(16)17)13(8)18-7-12-9(2)15-19-10(12)3/h4-6H,7H2,1-3H3,(H,16,17)
• InChI Key： QODSHLNHPZQDFC-UHFFFAOYSA-N
• SMILES： O(C1C(C(=O)O)=CC=CC=1C)CC1C(C)=NOC=1C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 323
• XLogP3: 2.5
• Topological Polar Surface Area: 72.6

Additional information on 2-(3,5-Dimethylisoxazol-4-yl)methoxy-3-methylbenzoic Acid

Recent Advances in the Study of 2-(3,5-Dimethylisoxazol-4-yl)methoxy-3-methylbenzoic Acid (CAS: 926194-68-5)

2-(3,5-Dimethylisoxazol-4-yl)methoxy-3-methylbenzoic Acid (CAS: 926194-68-5) is a chemical compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, particularly in the context of inflammatory and metabolic diseases. This research brief aims to summarize the latest findings related to this compound, providing a comprehensive overview for professionals in the field.

The compound, often referred to by its abbreviated name or CAS number, has been identified as a promising candidate for drug development. Its unique chemical structure, featuring a benzoic acid moiety linked to a dimethylisoxazole group, allows for specific interactions with biological targets. Recent research has elucidated its role as a modulator of key signaling pathways, including those involved in inflammation and oxidative stress. These findings have opened new avenues for its application in treating conditions such as rheumatoid arthritis, diabetes, and neurodegenerative disorders.

One of the most notable advancements in the study of 2-(3,5-Dimethylisoxazol-4-yl)methoxy-3-methylbenzoic Acid is its synthesis and optimization. Researchers have developed more efficient synthetic routes to produce the compound with higher yields and purity, which is critical for its scalability in pharmaceutical applications. Additionally, structural analogs have been synthesized to explore structure-activity relationships (SAR), leading to the identification of derivatives with enhanced potency and selectivity. These efforts have been documented in recent publications, highlighting the compound's potential as a lead molecule for further drug development.

Pharmacological studies have demonstrated that 2-(3,5-Dimethylisoxazol-4-yl)methoxy-3-methylbenzoic Acid exhibits significant anti-inflammatory and antioxidant properties. In vitro and in vivo experiments have shown that the compound can inhibit the production of pro-inflammatory cytokines and reduce oxidative damage in cellular models. These effects are mediated through the modulation of NF-κB and Nrf2 pathways, which play central roles in inflammation and oxidative stress responses. Such mechanistic insights are crucial for understanding the compound's therapeutic potential and for guiding future research.

In conclusion, 2-(3,5-Dimethylisoxazol-4-yl)methoxy-3-methylbenzoic Acid (CAS: 926194-68-5) represents a promising candidate for the development of novel therapeutics targeting inflammatory and metabolic diseases. Recent studies have provided valuable insights into its synthesis, pharmacological properties, and mechanisms of action, paving the way for further exploration and clinical translation. As research in this area continues to advance, it is expected that this compound will play an increasingly important role in the field of chemical biology and medicinal chemistry.